Cas no 1270371-50-0 (3-amino-3-(1H-indol-5-yl)propan-1-ol)

• Product Name: 3-amino-3-(1H-indol-5-yl)propan-1-ol
• CAS No: 1270371-50-0
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 6185477
• PubChem ID: 55273219
• Update Time: 2025-06-13

3-amino-3-(1H-indol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1H-indol-5-yl)propan-1-ol
• EN300-1837583
• 1270371-50-0
• AKOS006322455

• Inchi： 1S/C11H14N2O/c12-10(4-6-14)8-1-2-11-9(7-8)3-5-13-11/h1-3,5,7,10,13-14H,4,6,12H2
• InChI Key： WWWDFKBKZLDYOS-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC2=C(C=CN2)C=1)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 3-amino-3-(1H-indol-5-yl)propan-1-ol

Comprehensive Overview of 3-amino-3-(1H-indol-5-yl)propan-1-ol (CAS No. 1270371-50-0)

3-amino-3-(1H-indol-5-yl)propan-1-ol (CAS No. 1270371-50-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by an indole core linked to an aminopropanol side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the indole moiety's prevalence in neurotransmitters like serotonin.

The molecular structure of 3-amino-3-(1H-indol-5-yl)propan-1-ol combines a hydrophobic indole ring with a polar amino alcohol functional group, making it an attractive scaffold for medicinal chemistry. Recent studies highlight its role in designing GPCR-targeted ligands, a hot topic in drug discovery, as G protein-coupled receptors (GPCRs) account for nearly 34% of all FDA-approved drugs. This aligns with trending searches on "indole derivatives in drug design" and "novel CNS therapeutic scaffolds," reflecting growing industry interest.

From a synthetic perspective, CAS 1270371-50-0 is often synthesized via reductive amination of corresponding ketone precursors or through enantioselective catalysis to obtain optically active forms. The compound's chirality is crucial, as evidenced by frequent queries about "stereochemistry in indole-based drugs." Analytical techniques like HPLC and chiral separation methods are essential for quality control, addressing common user concerns about "purity standards for pharmaceutical intermediates."

In biochemical assays, 3-amino-3-(1H-indol-5-yl)propan-1-ol demonstrates moderate blood-brain barrier (BBB) permeability in computational models, a feature extensively searched in relation to "CNS drug bioavailability optimization." Its logP value (predicted ~1.2) and hydrogen bonding capacity make it a subject of "molecular property tuning" discussions among medicinal chemists. These properties are frequently compared to benchmark compounds like tryptamine derivatives in academic forums.

The compound's stability profile has been investigated under various pH conditions, responding to frequent queries about "storage conditions for amino-alcohol intermediates." Studies suggest that 1270371-50-0 remains stable in anhydrous environments at -20°C, though it may undergo gradual oxidative degradation when exposed to air—a critical consideration for industrial-scale applications. This directly addresses laboratory technicians' common questions about "handling hygroscopic pharmaceutical intermediates."

Emerging applications of 3-amino-3-(1H-indol-5-yl)propan-1-ol include its use as a precursor for fluorescent probes, capitalizing on the indole group's intrinsic fluorescence properties. This aligns with booming interest in "small-molecule imaging agents" and "cellular tracking technologies." Recent patent analyses reveal its incorporation in proteolysis-targeting chimeras (PROTACs), connecting to trending searches about "targeted protein degradation therapeutics."

Regulatory aspects of CAS 1270371-50-0 are frequently queried, particularly regarding "REACH compliance for specialty chemicals." While not classified as hazardous under current guidelines, proper personal protective equipment (PPE) including gloves and goggles is recommended during handling—a practical detail often sought in safety data sheet (SDS) searches. The compound's ecotoxicity profile remains under investigation, reflecting environmental concerns prevalent in modern chemical research.

From a market perspective, the global demand for indole-containing building blocks like 1270371-50-0 is projected to grow at 6.8% CAGR (2023-2030), driven by neuroscience drug development. This statistic responds to commercial queries about "specialty chemicals market trends." Custom synthesis services for this compound often emphasize gram-to-kilogram scale-up capabilities, addressing frequent inquiries from process chemists about "intermediate bulk procurement."

In academic circles, 3-amino-3-(1H-indol-5-yl)propan-1-ol has become a case study for microwave-assisted organic synthesis (MAOS) optimization, linking to educational searches about "green chemistry techniques." Its crystallization behavior is also discussed in forums focused on "polymorph screening strategies," particularly regarding the challenges posed by its hygroscopic nature—a practical consideration for formulation scientists.

Future research directions for CAS 1270371-50-0 may explore its incorporation into bioconjugates or as a template for fragment-based drug discovery, areas generating substantial scientific discourse. These potential applications connect with cutting-edge search trends like "next-generation drug discovery platforms" and "multifunctional therapeutic agents," positioning this compound at the forefront of contemporary pharmaceutical innovation.